![molecular formula C8H10N2O2 B185671 2-Hydroxy-2-phenylacetohydrazide CAS No. 2443-66-5](/img/structure/B185671.png)
2-Hydroxy-2-phenylacetohydrazide
Overview
Description
2-Hydroxy-2-phenylacetohydrazide is a chemical compound with the linear formula C8H10N2O2 . It has a molecular weight of 166.181 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10N2O2/c9-10-8(12)7(11)6-4-2-1-3-5-6/h1-5,7,11H,9H2,(H,10,12) . The compound has a molecular weight of 166.181 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
Spectroscopic and Biological Studies : 2-Hydroxy-2-phenylacetohydrazide has been utilized in the synthesis of Schiff base derivatives and copper complexes. These have applications in spectroscopic studies and potential antimicrobial and antioxidant activities, including DNA binding potency (El‐Medani et al., 2020).
Antimicrobial Activity : Derivatives of this compound have shown significant in vitro antimicrobial activities against a range of microorganisms, including Gram-positive and Gram-negative bacteria, and fungi (Popiołek & Biernasiuk, 2016).
Potential Antitumor Agents : Certain derivatives have been synthesized and evaluated for their potential as antitumor agents, showing promising cytotoxicity and selectivity at nanomolar concentrations (Congiu & Onnis, 2013).
Hydrogel Synthesis for Drug Delivery : Used in the synthesis of hydrogels for controlled drug release, particularly under UV irradiation, demonstrating efficient drug release behaviors (Şenol & Akyol, 2018).
Synthesis and Pharmacological Screening : Utilized in the synthesis of benzimidazole derivatives, which were tested for anticonvulsant properties (Shaharyar et al., 2016).
Novel Diphenylacetyl-aroylthioureas Synthesis : The compound was used in the synthesis of novel diphenylacetyl-aroylthioureas under ultrasonic radiation, indicating potential applications in various chemical processes (Yan-ping, 2009).
Anticancer Activity : Certain derivatives have shown strong anti-proliferative activity on specific cancer cell lines, highlighting its potential in cancer research (Doğan et al., 2018).
Drug Metabolism in Liver Disease : Although not directly involving this compound, studies on related compounds like phenylbutazone help understand drug metabolism in patients with liver disease (Levi et al., 1968).
Antimycobacterial Activity : Derivatives have been tested for antimycobacterial activity against M. tuberculosis, suggesting potential applications in tuberculosis treatment (Güzel et al., 2006).
Interaction with DNA : The interaction of certain derivatives with DNA has been studied, indicating their potential as DNA-targeting agents (Shun-Sheng et al., 2017).
Anti-Inflammatory Activity : Some hydrazone derivatives of this compound have been synthesized and assessed for their anti-inflammatory activity, indicating potential therapeutic applications (Rathore & Jadon, 2014).
Chemical Synthesis and Pharmacology : Involved in the synthesis of various chemical derivatives with potential applications in pharmacology (Dobosz et al., 2000).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The mechanism by which 2-Hydroxy-2-phenylacetohydrazide works involves inhibition of cellular metabolic pathways by binding to enzymes such as acetylcholinesterase, choline kinase, and glutamate dehydrogenase . This inhibits the synthesis of acetylcholine, leading to cell death by apoptosis .
Cellular Effects
It is known that it influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
2-hydroxy-2-phenylacetohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c9-10-8(12)7(11)6-4-2-1-3-5-6/h1-5,7,11H,9H2,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWTGUGVETHVGTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80947303 | |
Record name | 2-Hydroxy-2-phenylethanehydrazonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80947303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2443-66-5 | |
Record name | Hydroxy(phenyl)acetic acid hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2443-66-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Mandelic acid, hydrazide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002443665 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Hydroxy-2-phenylethanehydrazonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80947303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2443-66-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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